7-(3-chlorophenyl)-4-(spiro[2.3]hex-1-ylcarbonyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol

• IUPAC Name: [7-(3-chlorophenyl)-9-hydroxy-3,5-dihydro-2H-1,4-benzoxazepin-4-yl]-spiro[2.3]hexan-2-ylmethanone
• InChI: InChI=1S/C22H22ClNO3/c23-17-4-1-3-14(10-17)15-9-16-13-24(7-8-27-20(16)19(25)11-15)21(26)18-12-22(18)5-2-6-22/h1,3-4,9-11,18,25H,2,5-8,12-13H2
• InChI Key: YDFRVBIDEWZSRJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CC2C(=O)N3CCOC4=C(C3)C=C(C=C4O)C5=CC(=CC=C5)Cl
• Molecular Formula: C22H22ClNO3
• Molecular Weight: 383.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and structural features. It includes a benzoxazepin ring, which is a seven-membered heterocyclic compound containing an oxygen and a nitrogen atom. It also has a spiro[2.3]hex-1-ylcarbonyl group, which is a type of spiro compound where two rings share a single atom.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The benzoxazepin ring and the spiro[2.3]hex-1-ylcarbonyl group would likely contribute significantly to the three-dimensional structure of the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzoxazepin ring and the spiro[2.3]hex-1-ylcarbonyl group could affect its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical compound, its mechanism of action would depend on the biological target it interacts with.